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Compound of Interest

Compound Name:
N-(3-methoxyphenyl)-2-

(phenylamino)acetamide

CAS No.: 1021084-95-6

Cat. No.: B1372532

Get Quote

Title: Structure-Activity Relationship (SAR) of 3-Methoxyphenyl Acetamides: A Modular Scaffold

for Targeted Therapeutics

Executive Summary The N-(3-methoxyphenyl)acetamide scaffold represents a privileged

substructure in medicinal chemistry, distinguished by its unique electronic profile and metabolic

stability compared to its para-substituted congeners. Unlike 4-methoxyanilines, which are prone

to bioactivation into toxic quinone imines, the 3-methoxy (meta) variant offers a safer, lipophilic

anchor for engaging hydrophobic pockets in targets ranging from Tubulin to Tyrosine Kinases

(e.g., EGFR, VEGFR). This guide dissects the SAR of this moiety, providing a validated

roadmap for transforming the core N-acetyl-m-anisidine structure into potent biological probes.

Physicochemical & Structural Profile[1][2][3][4][5]
The core scaffold, N-(3-methoxyphenyl)acetamide (CAS: 588-16-9), serves as a

"pharmacophoric anchor." Its utility stems from three distinct structural zones:
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Zone A (The Meta-Anchor): The 3-methoxy group functions as a weak hydrogen bond

acceptor and a lipophilic handle. Being in the meta position, it exerts an inductive electron-

withdrawing effect (

) balanced by a mesomeric donating effect, but without the direct resonance conjugation to
the nitrogen lone pair seen in para-isomers. This preserves the nucleophilicity of the amide
nitrogen for H-bonding.

Zone B (The Linker): The acetamide bridge provides a rigid planar geometry (bond order

~1.5) and essential Hydrogen Bond Donor (NH) and Acceptor (C=O) motifs.

Zone C (The Diversity Vector): The

-carbon of the acetamide allows for rapid diversification via nucleophilic substitution,
enabling the attachment of complex "tails" (heterocycles, solubilizing groups).

Table 1: Core Physicochemical Properties
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Property Value
Implication for Drug
Design

Molecular Weight 165.19 g/mol

Ideal fragment for Fragment-

Based Drug Discovery

(FBDD).

LogP (Predicted) ~1.3 - 1.45

Optimal lipophilicity for CNS

penetration and membrane

permeability.

TPSA 38.3 Å²

Well below the 140 Å² limit,

suggesting high oral

bioavailability.

H-Bond Donors 1

Critical for interaction with

backbone carbonyls in binding

pockets.

H-Bond Acceptors 2

The methoxy oxygen often

engages water networks or

specific residues (e.g.,

Ser/Thr).

Synthetic Protocol: The "Chloroacetyl-Linker"
Strategy
To explore the SAR of this scaffold, a robust, divergent synthetic route is required. The most

field-proven method utilizes a 2-step "Cap-and-Snap" approach.

Step 1: Scaffold Generation (The Cap)
Objective: Synthesize the electrophilic intermediate 2-chloro-N-(3-methoxyphenyl)acetamide.

Reagents:m-Anisidine (1.0 eq), Chloroacetyl chloride (1.1 eq), Triethylamine (1.2 eq),

Dichloromethane (DCM) (anhydrous).

Protocol:
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Dissolve m-anisidine in DCM at 0°C under

atmosphere.

Add Triethylamine (TEA) as a proton scavenger.

Add Chloroacetyl chloride dropwise over 30 mins (Exothermic!).

Stir at Room Temperature (RT) for 3 hours.

Validation: TLC (Hexane:EtOAc 7:3) shows disappearance of amine (

) and appearance of amide (

).

Workup: Wash with 1N HCl (removes unreacted amine), then Sat.

. Dry over

.

Yield: Typically >90% (White solid).

Step 2: Diversification (The Snap)
Objective: Introduce the "Tail" moiety via

displacement.

Reagents: Intermediate from Step 1 (1.0 eq), Nucleophile (e.g., Secondary amine, Thiol,

Phenol) (1.1 eq),

or

(2.0 eq), Acetonitrile (ACN).

Protocol:

Suspend Intermediate and Base in ACN.
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Add Nucleophile.

Reflux (80°C) for 4–12 hours.

Validation: Monitor by LC-MS for the [M+H]+ peak of the product.

Purification: Recrystallization from Ethanol is often sufficient; otherwise, Flash

Chromatography.

Visualizing the Workflow

Step 1: Scaffold Generation

Step 2: Library Diversification

m-Anisidine
(Starting Material)

2-Chloro-N-(3-methoxyphenyl)acetamide
(Electrophilic Scaffold)

DCM, TEA, 0°C

Chloroacetyl Chloride
(Electrophile)

Final Ligand
(N-substituted acetamide)

K2CO3, ACN, Reflux

Nucleophile (H-Nu)
(e.g., Morpholine, Indole)

Click to download full resolution via product page

Caption: Divergent synthesis workflow allowing rapid library generation from the stable chloro-

acetamide intermediate.

SAR Deep Dive: Case Studies
The biological activity of 3-methoxyphenyl acetamides is heavily dependent on the "Tail" moiety

(Zone C). Below are two validated case studies demonstrating the scaffold's versatility.

Case Study A: Anticancer Agents (Kinase Inhibition)
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Target: Cyclin-Dependent Kinase 2 (CDK2) / Cyclin A2. Mechanism: The acetamide NH and

Carbonyl mimic the ATP adenine ring interactions, while the 3-methoxy phenyl group occupies

the hydrophobic pocket adjacent to the gatekeeper residue.

Table 2: SAR of Pyrazolo[3,4-d]pyrimidine Derivatives Data synthesized from Kobesy et al. (Ref

1)

Compound ID
Tail Structure
(Zone C)

IC50 (MCF-7)
[nM]

IC50 (HCT-116)
[nM]

Notes

Cmpd 14

4-oxo-1-phenyl-

pyrazolo-

pyrimidine

45 6

Most potent. The

bulky tail fits the

ATP pocket; 3-

OMe anchors

orientation.

Cmpd 15
4-oxo-1-(4-

methylphenyl)-...
46 7

4-Methyl on the

tail maintains

activity; tolerance

for lipophilicity.

Sorafenib (Reference Drug) 144 176

The 3-methoxy

scaffold

outperforms the

standard in these

specific lines.

Insight: The 3-methoxy group is superior to unsubstituted phenyl here, likely due to specific Van

der Waals contacts in the hydrophobic cleft of the kinase.

Case Study B: Tubulin Polymerization Inhibitors
Target: Colchicine Binding Site of Tubulin.[1] Mechanism: The molecule acts as a "molecular

wedge," preventing the curvature of tubulin dimers necessary for microtubule formation.

Table 3: SAR of Indole-Acetamide Hybrids Data synthesized from Zhang et al. (Ref 2)
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Compound ID
Tail Structure
(Zone C)

IC50 (MGC-803)
[µM]

Tubulin Inhibition

15b 5-methoxyindole 1.56 Potent

15a Indole (unsubstituted) >10 Weak

15g 5-bromoindole Moderate Moderate

Insight: Here, the N-(3,4,5-trimethoxyphenyl) analog is often cited, but the mono-3-methoxy

variants (like N-(3-methoxyphenyl)) retain significant activity when paired with a highly lipophilic

tail like 5-methoxyindole. The 3-methoxy group on the anilide ring mimics the A-ring of

Colchicine.

Mechanistic Signaling & Interaction Map
Understanding how this small molecule disrupts complex biological systems is key to

optimization. The diagram below illustrates the dual-pathway potential depending on the "Tail"

selection.

N-(3-methoxyphenyl)acetamide
(The Core)

Pathway A: Kinase Inhibition
(Tail = Pyrazolo-pyrimidine)

 Bulky Heterocycle Tail

Pathway B: Tubulin Destabilization
(Tail = Indole/Aryl)

 Lipophilic Indole Tail

Target: CDK2/Cyclin A2
(ATP Pocket Competition)

 H-Bonding (NH/CO)

Target: Beta-Tubulin
(Colchicine Site Binding)

 Hydrophobic Fit (3-OMe)

G2/M Cell Cycle Arrest
& Apoptosis
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Caption: Bifurcated mechanism of action. The core scaffold drives binding affinity, while the tail

determines target selectivity (Kinase vs. Cytoskeleton).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

